1-((5-tert-butyl-2-iminothiazol-3(2H)-yl)methyl)cyclobutanol
Cat. No. B8293948
M. Wt: 240.37 g/mol
InChI Key: OQBSQBTWTBUVIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07875640B2
Procedure details
A mixture of 1-(aminomethyl)cyclobutanol (prepared from cyclobutanone as described in WO 2006/100208) (7.2 g, 71 mmol), 3,3-dimethylbutanal (9.8 mL, 78 mmol), 4 Å molecular sieves (10 g, 8-12 mesh beads), potassium thiocyanate (9.2 g, 95 mmol) and iodine (18 g, 71 mmol) in acetonitrile (100 mL) were processed as described in Example 18A to provide the title compound (5.5 g, 23 mmol, 32% yield). MS (DCI/NH3) m/z 241 (M+H)+.
Name
potassium thiocyanate
Quantity
9.2 g
Type
reactant
Reaction Step One
Name
Yield
32%
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][CH2:2][C:3]1([OH:7])[CH2:6][CH2:5][CH2:4]1.[CH3:8][C:9]([CH3:14])([CH3:13])[CH2:10][CH:11]=O.[S-:15][C:16]#[N:17].[K+].II>C(#N)C>[C:9]([C:10]1[S:15][C:16](=[NH:17])[N:1]([CH2:2][C:3]2([OH:7])[CH2:6][CH2:5][CH2:4]2)[CH:11]=1)([CH3:14])([CH3:13])[CH3:8] |f:2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
7.2 g
|
|
Type
|
reactant
|
|
Smiles
|
NCC1(CCC1)O
|
|
Name
|
|
|
Quantity
|
9.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(CC=O)(C)C
|
|
Name
|
potassium thiocyanate
|
|
Quantity
|
9.2 g
|
|
Type
|
reactant
|
|
Smiles
|
[S-]C#N.[K+]
|
|
Name
|
|
|
Quantity
|
18 g
|
|
Type
|
reactant
|
|
Smiles
|
II
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)C1=CN(C(S1)=N)CC1(CCC1)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 23 mmol | |
| AMOUNT: MASS | 5.5 g | |
| YIELD: PERCENTYIELD | 32% | |
| YIELD: CALCULATEDPERCENTYIELD | 32.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
